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Compound of Interest

Compound Name: 2-Nitroanisole

Cat. No.: B7769701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 2-
Nitroanisole (CAS No. 91-23-6), a chemical intermediate used in the synthesis of dyes and

pharmaceuticals.[1][2] Due to its potential health hazards, including carcinogenicity, it is

imperative that all handling procedures are conducted with strict adherence to safety protocols

to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
2-Nitroanisole is classified as a hazardous substance. It is harmful if swallowed and is

suspected of causing cancer.[3][4][5] The National Toxicology Program (NTP) anticipates it to

be a human carcinogen based on sufficient evidence from animal studies.[1][6] It may also

cause methemoglobinemia, which impairs the oxygen-carrying capacity of the blood.[1][7]

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4][5]

H350: May cause cancer.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Nitroanisole is provided in the

table below. This information is critical for understanding its behavior under various laboratory
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conditions.

Property Value Source(s)

Appearance
Colorless to yellowish or

reddish liquid
[1][8]

Molecular Formula C7H7NO3 [3]

Molecular Weight 153.14 g/mol [1][3]

Melting Point 9 - 12 °C [3][9]

Boiling Point 273 - 277 °C [2][3]

Density 1.254 g/cm³ at 20 °C [8]

Flash Point 142 °C (287.6 °F) [5][7]

Autoignition Temperature 464 °C (867.2 °F) [5][7]

Water Solubility 1.45 g/L at 20 °C [1]

Solubility in other solvents
Soluble in ethanol and diethyl

ether
[1][9]

Vapor Pressure <0.1 hPa @ 20 °C [5]

Vapor Density (Air = 1) 5.29 [8]

log P (Octanol/Water) 1.73 [2]

Toxicological Information
Toxicological data is essential for risk assessment. The available quantitative data for 2-
Nitroanisole is summarized below.

Metric Value Species Route Source(s)

LD50 (Oral) 740 mg/kg Rat Oral [3]
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Chronic exposure in animal studies has shown evidence of carcinogenicity. In one study in

mice, oral administration led to an increased incidence of hepatocellular adenomas in males

and females, and hepatoblastomas in males.[7][10] In rats, an increased incidence of

mononuclear cell leukemia was observed in both sexes, as well as tumors of the urinary

bladder, large intestine, and kidney.[7][10]

Experimental Protocols
Detailed experimental protocols for toxicological and carcinogenicity studies are extensive and

standardized. The key studies cited for 2-Nitroanisole followed established guidelines from the

National Toxicology Program (NTP) and the Organisation for Economic Co-operation and

Development (OECD).

Carcinogenicity Bioassay (NTP TR-416): The carcinogenicity of 2-Nitroanisole was evaluated

in F344/N rats and B6C3F1 mice in 2-year feed studies. A typical NTP bioassay protocol

involves:

Dose Selection: Preliminary studies (e.g., 14-day and 13-week studies) are conducted to

determine the maximum tolerated dose and appropriate dose levels for the long-term study.

Animal Husbandry: Animals are housed in a controlled environment with specific

temperature, humidity, and light cycles. They are provided with feed and water ad libitum.

Test Substance Administration: 2-Nitroanisole is mixed into the feed at various

concentrations.

In-life Observations: Animals are observed twice daily for clinical signs of toxicity. Body

weights and feed consumption are recorded weekly for the first 13 weeks and then monthly.

Necropsy and Histopathology: At the end of the study, a complete necropsy is performed on

all animals. Tissues from all major organs are collected, preserved, and examined

microscopically by a pathologist.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic Class Method): The LD50 value for 2-
Nitroanisole was likely determined using a method similar to the OECD 423 guideline. This

method is a stepwise procedure using a small number of animals per step to classify a

substance's toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.gene.mie-u.ac.jp/Protocol/M&M/Filter-binding%20assay.html
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.gene.mie-u.ac.jp/Protocol/M&M/Filter-binding%20assay.html
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.benchchem.com/product/b7769701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection: Healthy, young adult animals of a single sex (usually females) from a

standard laboratory strain are used.

Dosing: The substance is administered orally at one of the defined starting dose levels (e.g.,

5, 50, 300, or 2000 mg/kg body weight).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Stepwise Procedure: The outcome of the first step determines the next step. If mortality is

observed, the dose for the next step is lowered. If no mortality is observed, the dose is

increased. This continues until enough information is gathered to classify the substance's

acute toxicity.

Handling and Safety Precautions
Due to the hazardous nature of 2-Nitroanisole, strict safety protocols must be followed.

Engineering Controls
Work with 2-Nitroanisole should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[7]

Facilities should be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.[3][7]

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling.[3][11]

Skin and Body Protection: A lab coat or a chemical-resistant suit should be worn to prevent

skin contact.[3]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

[7]
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Handling and Storage
Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of vapor or mist.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8]

Store away from incompatible materials such as strong oxidizing agents.[1]

Wash hands thoroughly after handling.[7]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7][8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Seek immediate medical attention.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][8]

Specific Hazards: Emits toxic fumes of nitrogen oxides under fire conditions.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][7]

Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://scicom.favv-afsca.be/comitescientifique/avis/2013/_documents/ADVIES_AVIS01-2013_DossierSciCom2011-04_Annex1_Fiche1.5_2nitroanisole.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://publications.iarc.who.int/_publications/media/download/2152/3a055d0d2df34752744bc5b56eb550102244f4ef.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://scicom.favv-afsca.be/comitescientifique/avis/2013/_documents/ADVIES_AVIS01-2013_DossierSciCom2011-04_Annex1_Fiche1.5_2nitroanisole.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://publications.iarc.who.int/_publications/media/download/2152/3a055d0d2df34752744bc5b56eb550102244f4ef.pdf
https://scicom.favv-afsca.be/comitescientifique/avis/2013/_documents/ADVIES_AVIS01-2013_DossierSciCom2011-04_Annex1_Fiche1.5_2nitroanisole.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/6014-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Precautions: Evacuate personnel to a safe area. Use personal protective

equipment. Ensure adequate ventilation.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable, closed container for disposal.[7]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 2-Nitroanisole.

Prepare to Handle
2-Nitroanisole

Don Appropriate PPE:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Suit

- Respirator (if needed)

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible
Handle in Fume Hood

Store in Tightly Sealed
Container in a Cool,
Dry, Ventilated Area

Dispose of Waste
(including contaminated PPE)

as Hazardous Waste

Task Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitroanisole.
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2-Nitroanisole Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Full PPE
(respirator, gloves, suit)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response workflow for a 2-Nitroanisole spill.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Remove Contaminated Clothing
Flush Skin with Water for 15 min Flush Eyes with Water for 15 min Give Water/Milk (if conscious)

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical flow for first aid response to 2-Nitroanisole exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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